Cas no 61892-97-5 ((5-methylpyrrolidin-2-yl)methanol)

• Product Name: (5-methylpyrrolidin-2-yl)methanol
• CAS No: 61892-97-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 463612
• PubChem ID: 18962856
• Update Time: 2025-06-13

(5-methylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 5-methyl-
• (5-methylpyrrolidin-2-yl)methanol
• EN300-125970
• AKOS006380263
• SCHEMBL2463142
• 61892-97-5
• rac-[(2R,5R)-5-methylpyrrolidin-2-yl]methanol

• Inchi： 1S/C6H13NO/c1-5-2-3-6(4-8)7-5/h5-8H,2-4H2,1H3
• InChI Key： JMGBOXZFLWUSLH-UHFFFAOYSA-N
• SMILES： OCC1CCC(C)N1

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Additional information on (5-methylpyrrolidin-2-yl)methanol

Introduction to (5-methylpyrrolidin-2-yl)methanol (CAS No. 61892-97-5)

(5-methylpyrrolidin-2-yl)methanol, with the CAS number 61892-97-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the 5-position of the pyrrolidine ring and a hydroxymethyl group at the 2-position, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The< strong>5-methylpyrrolidin-2-yl)methanol molecule has garnered considerable attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. Its structural motif is frequently incorporated into more complex molecules designed to interact with biological targets, such as enzymes and receptors. The flexibility of the pyrrolidine ring, combined with the electron-donating effects of the methyl and hydroxymethyl groups, makes this compound a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of novel therapeutic agents based on< strong>pyrrolidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The< strong>5-methylpyrrolidin-2-yl)methanol derivative, in particular, has been explored as a precursor for synthesizing molecules with potential neuroprotective and anti-inflammatory properties.

One of the most compelling aspects of< strong>5-methylpyrrolidin-2-yl)methanol is its versatility in synthetic chemistry. The hydroxymethyl group at the 2-position provides a reactive site for further functionalization, allowing chemists to introduce additional substituents that can modulate the biological activity of the resulting compounds. This reactivity has been leveraged in several research studies aimed at developing new drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also highlighted the< strong>5-methylpyrrolidin-2-yl)methanol as a promising candidate for structure-based drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with specific biological targets, suggesting its potential use in rational drug design strategies. These studies have provided valuable insights into the binding modes of< strong>5-methylpyrrolidin-2-yl)methanol derivatives and have guided the development of novel pharmacophores.

The synthesis of< strong>5-methylpyrrolidin-2-yl)methanol can be achieved through various chemical pathways, including condensation reactions and catalytic hydrogenation processes. These synthetic methods have been optimized to ensure high yields and purity, making it a readily available starting material for further derivatization. The availability of efficient synthetic routes has facilitated its use in both academic research and industrial applications.

In conclusion, (5-methylpyrrolidin-2-yl)methanol (CAS No. 61892-97-5) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As our understanding of its properties continues to grow, it is likely that< strong>5-methylpyrrolidin-2-yl)methanol will play an increasingly important role in the discovery and development of new therapeutic agents.